Cas no 2177365-44-3 (N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline)

• Product Name: N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline
• CAS No: 2177365-44-3
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• CID: 5338031
• Update Time: 2025-05-25

N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline Chemical and Physical Properties

Names and Identifiers

• (4-(dimethylamino)phenyl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone
• [4-(dimethylamino)phenyl]-(3-thiophen-3-ylpyrrolidin-1-yl)methanone
• N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline

• Inchi： 1S/C17H20N2OS/c1-18(2)16-5-3-13(4-6-16)17(20)19-9-7-14(11-19)15-8-10-21-12-15/h3-6,8,10,12,14H,7,9,11H2,1-2H3
• InChI Key： PKRHMGGCKMZBSL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CN(C(C2C=CC(=CC=2)N(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8

Additional information on N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline

N,N-Dimethyl-4-[3-(Thiophen-3-Yl)Pyrrolidine-1-Carbonyl]Aniline: A Comprehensive Overview

The compound N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline (CAS No. 2177365-44-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, properties, and potential applications, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

N,N-Dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline is characterized by its heterocyclic framework, which includes a pyrrolidine ring fused with a thiophene moiety. The presence of the thiophene group introduces unique electronic properties, making this compound highly versatile in chemical reactions. Recent studies have highlighted its role as a potential building block in the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers. The dimethylamino group attached to the aniline ring further enhances its reactivity and solubility, making it an attractive candidate for various industrial applications.

The synthesis of N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently explored the use of transition metal catalysts, such as palladium complexes, to optimize the reaction conditions and improve yield. These advancements have not only simplified the synthesis process but also reduced the environmental footprint of the manufacturing process.

One of the most promising applications of this compound lies in the field of pharmacology. Studies conducted in 2023 have demonstrated that N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. Its ability to modulate cellular signaling pathways has also been explored in preclinical models, showing potential in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, N,N-dimethyl-4-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]aniline has shown remarkable performance in electronic materials. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of high-performance sensors and flexible electronics. Recent breakthroughs in nanotechnology have further expanded its utility in creating nanostructured materials with tailored properties.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of N,N-dimethyl-4-[3-(thiophen-3-yil)pyrrolidine-l-carbonyl]aniline. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term impact on ecosystems and develop sustainable disposal methods.

In conclusion, N,N-dimethyl-4-[3-(thiophen-3-yil)pyrrolidine-l-carbonyl]aniline (CAS No. 2177365-44-) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.